Cas no 101513-13-7 (Methyl 6-propan-2-ylnaphthalene-2-carboxylate)

• Product Name: Methyl 6-propan-2-ylnaphthalene-2-carboxylate
• CAS No: 101513-13-7
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 1132082
• PubChem ID: 13628559
• Update Time: 2025-04-20

Methyl 6-propan-2-ylnaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-propan-2-ylnaphthalene-2-carboxylate
• 2-Naphthalenecarboxylic acid, 6-(1-methylethyl)-, methyl ester
• AGN-PC-00NGMA
• ACMC-20m4k3
• 6-isopropyl-[2]naphthoic acid methyl ester
• 6-Isopropyl-[2]naphthoesaeure-methylester
• methyl 6-isopropyl-2-naphthoate
• methyl 2-isopropylnaphthalene-6-carboxylate
• SureCN10749138
• CTK0G8149
• 2-Naphthalenecarboxylic acid, 6-(1-methylethyl)-, methyl ester; AGN-PC-00NGMA; ACMC-20m4k3; 6-isopropyl-[2]naphthoic acid methyl ester; 6-Isopropyl-[2]naphthoesaeure-methylester; methyl 6-isopropyl-2-naphthoate; methyl 2-isopropylnaphthalene-6-carboxylate; SureCN10749138; CTK0G8149;
• Methyl 6-(propan-2-yl)naphthalene-2-carboxylate
• 101513-13-7
• SCHEMBL10749138
• DTXSID00545406

• Inchi： 1S/C15H16O2/c1-10(2)11-4-5-13-9-14(15(16)17-3)7-6-12(13)8-11/h4-10H,1-3H3
• InChI Key： LJVPZIPTHLHTQV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)C=CC(=C2)C(C)C)=O

Computed Properties

• Exact Mass: 228.11503g/mol
• Monoisotopic Mass: 228.11503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.29g/mol
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.74980